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Compound of Interest

Compound Name: Phencynonate hydrochloride

Cat. No.: B10779328 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

Phencynonate hydrochloride, ensuring the safety of laboratory personnel and compliance

with environmental regulations. The following procedures are designed for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
A clear understanding of the substance's properties is foundational to its safe handling and

disposal.

Property Value Source

Molecular Formula C22H32ClNO3 PubChem[1]

Molecular Weight 393.9 g/mol PubChem[1]

Synonyms
Levophencynonate

hydrochloride
MedChemExpress[2]

Therapeutic Use
Anti-motion sickness drug,

muscarinic receptor antagonist

Chinese Journal of

Pharmacology and

Toxicology[3],

MedChemExpress[2]
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Phencynonate hydrochloride is not readily

available, its classification as a pharmacologically active substance necessitates stringent

safety measures. The related compound, Phencyclidine hydrochloride, is classified as toxic if

swallowed. Therefore, appropriate personal protective equipment (PPE) must be worn at all

times when handling Phencynonate hydrochloride waste.

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.

Eye Protection: Safety glasses or goggles are mandatory.

Lab Coat: A lab coat should be worn to protect from spills.

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator should be used in a well-ventilated area.

Step-by-Step Disposal Protocol
The disposal of Phencynonate hydrochloride must adhere to all applicable federal, state, and

local regulations for hazardous waste.[4] Do not dispose of this chemical down the drain or in

regular trash.[5][6]

Experimental Protocol for Disposal of Phencynonate Hydrochloride Waste:

Waste Identification and Segregation:

Treat all materials contaminated with Phencynonate hydrochloride (e.g., unused

product, solutions, contaminated labware) as hazardous waste.[6]

Segregate Phencynonate hydrochloride waste from other incompatible waste streams

to prevent dangerous chemical reactions.[7]

Containerization:
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Use a dedicated, leak-proof, and clearly labeled hazardous waste container.[5] The

container must be compatible with the chemical. The original container is often a suitable

choice.

The container must be kept closed except when adding waste.[5]

Labeling:

Affix a "Hazardous Waste" label to the container as soon as waste accumulation begins.[7]

The label must include:

The full chemical name: "Phencynonate hydrochloride" (no abbreviations).[7]

The words "Hazardous Waste".[5]

The date when waste was first added to the container.[7]

An indication of the associated hazards (e.g., "Toxic").

Storage:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

secondary containment area.[5]

Ensure the storage area is away from incompatible materials.

Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed and

approved waste disposal company.

Do not attempt to treat or neutralize the chemical waste unless you are trained and

equipped to do so and it is permitted by your institution's policies and local regulations.

Maintain a record of all disposed hazardous waste as required by your institution and

regulatory agencies.
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Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Phencynonate hydrochloride.
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Caption: Workflow for the proper disposal of Phencynonate hydrochloride.
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By adhering to these procedures, you contribute to a safe laboratory environment and ensure

the responsible management of chemical waste. Always consult your institution's specific

safety guidelines and a licensed waste disposal professional for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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